6-Chloro-N,4-dimethylpyridine-3-sulfonamide
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Description
Properties
Molecular Formula |
C7H9ClN2O2S |
|---|---|
Molecular Weight |
220.68 g/mol |
IUPAC Name |
6-chloro-N,4-dimethylpyridine-3-sulfonamide |
InChI |
InChI=1S/C7H9ClN2O2S/c1-5-3-7(8)10-4-6(5)13(11,12)9-2/h3-4,9H,1-2H3 |
InChI Key |
BZBLFKMQCLEHOZ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NC=C1S(=O)(=O)NC)Cl |
Origin of Product |
United States |
Preparation Methods
Chlorination of N,N-Dimethylpyridine-3-sulfonamide
The most direct and industrially relevant method involves chlorination of N,N-dimethylpyridine-3-sulfonamide. The process generally proceeds as follows:
- Starting Material: N,N-dimethylpyridine-3-sulfonamide, which is prepared via sulfonation of N,N-dimethylpyridine followed by sulfonamide formation.
- Chlorinating Agent: Phosphorus trichloride (PCl₃) or phosphorus oxychloride (POCl₃) are commonly used.
- Reaction Conditions: The chlorination occurs under reflux at elevated temperatures (around 80-110°C). The reaction mixture typically contains the pyridine sulfonamide, phosphorus oxychloride, and optional solvents such as toluene or chlorobenzene.
N,N-Dimethylpyridine-3-sulfonamide + Cl₂ (generated in situ from PCl₃ or POCl₃) → 6-Chloro-N,N-dimethylpyridine-3-sulfonamide
- The process involves the formation of a chlorinated pyridine sulfonic acid chloride intermediate, which upon hydrolysis yields the target sulfonamide.
Process Details and Optimization
-
- The reaction is initiated by adding phosphorus oxychloride (approximately 0.5 to 5 mol per mol of starting sulfonamide).
- Chlorine gas or in situ generated chlorine from PCl₃ is introduced gradually.
- The temperature is maintained between 80°C and 110°C to ensure selectivity and prevent over-chlorination.
- The reaction duration typically spans 3–4 hours, monitored via TLC or HPLC.
-
- The reaction mixture is cooled and hydrolyzed with water or dilute ammonia to convert acid chlorides into sulfonamides.
- Organic solvents such as toluene or ethyl acetate facilitate phase separation.
- Purification is achieved through filtration, washing, and recrystallization, yielding the pure compound.
Alternative Synthetic Strategies
Direct Chlorination of N,N-Dimethylpyridine-3-sulfonamide:
- Using reagents like N-chlorosuccinimide (NCS) under radical conditions.
- This method offers milder conditions but may have lower regioselectivity.
Multi-step Synthesis via Intermediate Formation:
- Synthesis begins with the sulfonation of pyridine, followed by selective chlorination at the 6-position.
- Subsequent N,N-dimethylation of the pyridine nitrogen occurs via methylation agents such as methyl iodide or dimethyl sulfate.
Reaction Conditions and Parameters
| Step | Reagent | Solvent | Temperature | Duration | Notes |
|---|---|---|---|---|---|
| Sulfonation | Sulfuric acid or chlorosulfonic acid | - | Reflux | Several hours | Regioselective at 3-position |
| Chlorination | PCl₃ or POCl₃ | Toluene or chlorobenzene | 80–110°C | 3–4 hours | Controlled addition to prevent over-chlorination |
| Hydrolysis | Water or dilute ammonia | - | Room temperature | 1–2 hours | Converts acid chloride to sulfonamide |
| Purification | Recrystallization | Ethanol or acetone | - | - | Ensures high purity |
Notes on Reaction Optimization
- Selectivity: Proper control of temperature and reagent addition rate is crucial to favor chlorination at the 6-position.
- Yield: Optimized reaction conditions can achieve yields exceeding 80%, with high purity (>99%) as confirmed by HPLC.
- Environmental Considerations: Use of green solvents and recyclable catalysts, such as metal-organic frameworks (MOFs), can reduce environmental impact.
Research Findings and Data Integration
Recent advances in sulfonamide synthesis highlight the importance of catalytic and green chemistry approaches. For example, the use of metal-organic frameworks (MOFs) as catalysts in sulfonamide formation demonstrates high selectivity and recyclability, which could be adapted for synthesizing 6-chloro-N,N-dimethylpyridine-3-sulfonamide.
Furthermore, innovative methods employing organozinc reagents and sulfonyl chlorides have been reported for heteroaryl sulfonamides, emphasizing the versatility of sulfonamide synthesis pathways.
Chemical Reactions Analysis
Types of Reactions
6-Chloro-N,4-dimethylpyridine-3-sulfonamide undergoes various chemical reactions, including:
Substitution Reactions: The chlorine atom can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.
Oxidation and Reduction: The compound can participate in oxidation-reduction reactions, altering its oxidation state and forming different products.
Common Reagents and Conditions
Substitution Reactions: Common reagents include nucleophiles like sodium azide or potassium thiocyanate. These reactions typically occur in polar solvents such as dimethyl sulfoxide (DMSO) or acetonitrile.
Oxidation and Reduction: Reagents such as hydrogen peroxide or sodium borohydride are used for oxidation and reduction reactions, respectively.
Major Products Formed
Substitution Reactions: Products include various substituted pyridine derivatives, depending on the nucleophile used.
Oxidation and Reduction: Products can range from oxidized sulfonamides to reduced amine derivatives.
Scientific Research Applications
6-Chloro-N,4-dimethylpyridine-3-sulfonamide has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Explored for its potential use in drug development, particularly in the design of enzyme inhibitors.
Industry: Utilized in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of 6-Chloro-N,4-dimethylpyridine-3-sulfonamide involves its interaction with specific molecular targets. The compound can inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This inhibition can disrupt various biochemical pathways, leading to the desired therapeutic effects .
Comparison with Similar Compounds
Structural and Functional Group Variations
The following table summarizes key differences between 6-Chloro-N,4-dimethylpyridine-3-sulfonamide and analogous compounds:
Physicochemical Properties
- Crystal Packing : Hydrogen-bonding patterns (e.g., N2–H⋯N3 interactions with D⋯A = 2.87 Å in related compounds) influence melting points and stability, critical for formulation .
Contrast with Non-Sulfonamide Analogs
- Triazine Herbicides (e.g., Simazine, Atrazine): These 1,3,5-triazine derivatives share chloro and amino substituents but lack sulfonamide moieties. Their herbicidal activity arises from photosystem II inhibition, highlighting how heterocycle choice dictates application .
- 3-Chloro-N-phenyl-phthalimide : A chloro-substituted isoindole-1,3-dione, this compound is used in polymer synthesis rather than bioactivity, underscoring the sulfonamide group’s role in drug design .
Biological Activity
6-Chloro-N,4-dimethylpyridine-3-sulfonamide is a sulfonamide compound that has garnered attention due to its unique chemical structure and potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.
- Molecular Formula : C7H9ClN2O2S
- Molecular Weight : 220.68 g/mol
- IUPAC Name : 6-chloro-N,4-dimethylpyridine-3-sulfonamide
- Canonical SMILES : CC1=CC(=NC=C1S(=O)(=O)NC)Cl
The biological activity of 6-Chloro-N,4-dimethylpyridine-3-sulfonamide primarily involves its interaction with specific enzymes. The compound is known to inhibit certain enzymes by binding to their active sites, thereby disrupting various biochemical pathways essential for microbial growth and cancer cell proliferation. This inhibition can lead to antimicrobial and anticancer effects, making it a candidate for further drug development.
Antimicrobial Activity
Research indicates that sulfonamide derivatives, including 6-Chloro-N,4-dimethylpyridine-3-sulfonamide, exhibit significant antimicrobial properties. The compound has been tested against various bacterial strains, showing effectiveness similar to other known sulfonamides.
Anticancer Properties
Studies have shown that 6-Chloro-N,4-dimethylpyridine-3-sulfonamide can inhibit the growth of cancer cells in vitro. Its mechanism involves the inhibition of key enzymes involved in cancer cell metabolism, leading to reduced proliferation rates.
Case Studies and Experimental Data
A series of studies have assessed the biological activity of this compound:
- Antibacterial Efficacy : In one study, 6-Chloro-N,4-dimethylpyridine-3-sulfonamide was tested against Gram-positive and Gram-negative bacteria. The results demonstrated an inhibition zone comparable to traditional antibiotics, indicating its potential as an antimicrobial agent .
- Anticancer Activity : A study focused on its effects on human cancer cell lines showed that the compound significantly reduced cell viability in a dose-dependent manner. The IC50 values were determined through MTT assays, revealing effective concentrations for therapeutic use .
- Molecular Docking Studies : Computational studies using molecular docking techniques provided insights into the binding affinity of 6-Chloro-N,4-dimethylpyridine-3-sulfonamide with target enzymes. These studies indicated strong interactions with active site residues, suggesting a high potential for enzyme inhibition .
Comparative Analysis with Similar Compounds
| Compound Name | Structure Similarity | Biological Activity | Notable Differences |
|---|---|---|---|
| 5-Bromo-2-chloro-N-(1-phenylethyl)pyridine-3-sulfonamide | Similar pyridine core | Moderate antibacterial | Different halogen substitution |
| N,N-Dimethylpyridine-3-sulfonamide | Lacks chlorine | Limited biological activity | No halogen increases reactivity |
Q & A
Q. What are the key steps and optimal conditions for synthesizing 6-Chloro-N,4-dimethylpyridine-3-sulfonamide?
The synthesis typically involves:
- Sulfonamide bond formation : Reacting 6-chloropyridine-3-sulfonyl chloride with N,4-dimethylamine derivatives under anhydrous conditions. Dichloromethane (DCM) or acetonitrile is used as a solvent, with triethylamine (TEA) as a base to neutralize HCl byproducts .
- Temperature control : Reactions are performed at 273 K initially, then heated to 323 K for 4 hours to ensure completion .
- Purification : Column chromatography with petroleum ether:ethyl acetate (7:3) is effective for isolating the product with >90% purity . Key parameters include inert atmospheres (to prevent hydrolysis of sulfonyl chloride) and stoichiometric ratios (e.g., 1:1 molar ratio of sulfonyl chloride to amine) .
Q. How can researchers confirm the structural integrity of 6-Chloro-N,4-dimethylpyridine-3-sulfonamide?
Characterization methods include:
- NMR spectroscopy : H and C NMR to verify substituent positions (e.g., chloro at C6, methyl groups at N and C4) .
- Mass spectrometry (MS) : High-resolution MS (HRMS) to confirm molecular weight (e.g., [M+H] peak at m/z 274.77) .
- Infrared (IR) spectroscopy : Peaks at 1340–1160 cm for sulfonamide S=O stretches and 750 cm for C-Cl vibrations .
Advanced Research Questions
Q. How can computational methods optimize the synthesis pathway of 6-Chloro-N,4-dimethylpyridine-3-sulfonamide?
Quantum chemical calculations (e.g., DFT) and reaction path search algorithms can:
- Predict intermediates and transition states for sulfonamide bond formation, reducing trial-and-error experimentation .
- Screen solvents (e.g., DCM vs. DMF) for their polarity effects on reaction rates using COSMO-RS models .
- Validate experimental findings, such as the role of TEA in stabilizing intermediates during nucleophilic substitution .
Q. What structure-activity relationships (SAR) are critical for enhancing the biological activity of this compound?
Key SAR considerations:
- Chloro substituent : Essential for antimicrobial activity; removal reduces potency against Staphylococcus aureus by ~50% .
- Methyl groups : N-methylation improves metabolic stability but may reduce solubility. C4-methyl enhances lipophilicity, influencing membrane penetration .
- Sulfonamide moiety : Modulating electronic properties (e.g., introducing electron-withdrawing groups) can enhance binding to bacterial dihydropteroate synthase .
Q. How can researchers resolve contradictions in reported reaction yields for sulfonamide derivatives?
Contradictions often arise from:
- Solvent polarity : Higher yields in DCM (low polarity) vs. DMF (high polarity) due to competitive side reactions .
- Catalyst choice : Triethylamine vs. DMAP (4-dimethylaminopyridine) can alter reaction kinetics. Systematic DOE (Design of Experiments) is recommended to identify optimal conditions .
- Moisture sensitivity : Inconsistent inert atmosphere control during sulfonyl chloride handling may explain yield variability .
Q. What reaction mechanisms govern the stability and reactivity of 6-Chloro-N,4-dimethylpyridine-3-sulfonamide under acidic/basic conditions?
- Acidic conditions : Protonation of the pyridine nitrogen increases electrophilicity, facilitating nucleophilic attack at C6 (e.g., hydrolysis to form 6-hydroxypyridine derivatives) .
- Basic conditions : Deprotonation of the sulfonamide NH group reduces nucleophilicity, stabilizing the compound against hydrolysis. However, prolonged exposure may lead to dechlorination . Mechanistic studies using O-labeled water or kinetic isotope effects (KIEs) are recommended for detailed pathway analysis .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
